ethyl 2-[(benzylsulfonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-(benzylsulfonylamino)-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H16N2O4S2/c1-3-20-13(17)12-10(2)15-14(21-12)16-22(18,19)9-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3,(H,15,16)
• InChI Key: XSFHYGACNZRNQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NS(=O)(=O)CC2=CC=CC=C2)C
• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazole derivatives, including compounds similar to ethyl 2-[(benzylsulfonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate, often involves multistep processes or one-pot, atom-economy procedures adhering to principles of green chemistry. These methods allow for the efficient functionalization of thiazole moieties, making them valuable building blocks in organic synthesis, particularly for developing pharmacologically active heterocycles (Zhilitskaya, Shainyan, & Yarosh, 2021).

Molecular Structure Analysis

Thiazole derivatives, including this compound, exhibit a wide range of biological activities due to their distinct molecular structures. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a crucial component that significantly impacts the chemical and physical properties of these compounds. Its ability to participate in various chemical reactions makes it a versatile intermediate in medicinal chemistry (Mendieta-Wejebe et al., 2023).

Chemical Reactions and Properties

This compound undergoes several chemical reactions, including substitutions, additions, and transformations, which can alter its chemical properties significantly. These reactions are facilitated by the thiazole ring’s reactivity, allowing for the introduction of various functional groups that enhance the molecule's biological activity and utility in drug development (Rossi et al., 2014).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and stability, are influenced by its molecular structure. These properties are crucial for determining the compound's suitability for various applications in organic synthesis and pharmaceutical development. Detailed analysis of these properties requires experimental data specific to this compound, which may be derived from its synthesis and structural analysis (Gomaa & Ali, 2020).

Chemical Properties Analysis

The chemical properties of this compound, including its reactivity with various reagents and conditions, are pivotal for its application in synthesizing bioactive molecules. Understanding these properties enables the design of novel compounds with desired biological activities, leveraging the thiazole moiety's inherent reactivity (Sahiba, Sethiya, Soni, Agarwal, & Agarwal, 2020).